molecular formula C9H17N3S B8640792 N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine CAS No. 62347-86-8

N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine

Cat. No. B8640792
CAS RN: 62347-86-8
M. Wt: 199.32 g/mol
InChI Key: QRESLMMTMKJIJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C9H17N3S and its molecular weight is 199.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

62347-86-8

Product Name

N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine

Molecular Formula

C9H17N3S

Molecular Weight

199.32 g/mol

IUPAC Name

N-hexyl-5-methyl-1,3,4-thiadiazol-2-amine

InChI

InChI=1S/C9H17N3S/c1-3-4-5-6-7-10-9-12-11-8(2)13-9/h3-7H2,1-2H3,(H,10,12)

InChI Key

QRESLMMTMKJIJD-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC1=NN=C(S1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(5-Methyl-1,3,4-thiadiazol-2-yl)-hexanamide (16 g, 0.075 mole) was added portionwise to stirred tetrahydrofuran (THF) (120 ml) containing lithium aluminium hydride (2.9 g, 0.076 mole) at a temperature below 15° C. The mixture was stirred and refluxed for 2 hours. The mixture was cooled in ice and treated with water (2.9 ml) in THF (29 ml) followed by a 2 N solution of sodium hydroxide (2.9 ml) and water (5.8 ml). The mixture was then treated with `Supercel` and filtered. The filtrate was evaporated to give the title product which was recrystallised from 50% aqueous methanol (9.5 g) m.p. 101°-105° C.
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step Two
Name
Quantity
2.9 mL
Type
reactant
Reaction Step Three
Name
Quantity
29 mL
Type
solvent
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
2.9 mL
Type
reactant
Reaction Step Five
Name
Quantity
5.8 mL
Type
reactant
Reaction Step Six
Quantity
120 mL
Type
solvent
Reaction Step Seven

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.